Cas no 2060038-56-2 (3-chloro-N-(4-formylphenyl)methylpropanamide)

• Product Name: 3-chloro-N-(4-formylphenyl)methylpropanamide
• CAS No: 2060038-56-2
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD30500575
• CID: 5222226
• PubChem ID: 125457650
• Update Time: 2025-05-28

3-chloro-N-(4-formylphenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-[(4-formylphenyl)methyl]-
• 3-chloro-N-(4-formylphenyl)methylpropanamide

• MDL： MFCD30500575
• Inchi： 1S/C11H12ClNO2/c12-6-5-11(15)13-7-9-1-3-10(8-14)4-2-9/h1-4,8H,5-7H2,(H,13,15)
• InChI Key： SNWUNABKDISJTE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C=O)C=C1)(=O)CCCl

Additional information on 3-chloro-N-(4-formylphenyl)methylpropanamide

Recent Advances in the Study of 3-chloro-N-(4-formylphenyl)methylpropanamide (CAS: 2060038-56-2)

The compound 3-chloro-N-(4-formylphenyl)methylpropanamide (CAS: 2060038-56-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique chemical properties of 3-chloro-N-(4-formylphenyl)methylpropanamide, which make it a promising candidate for the development of novel pharmaceuticals. The compound's structure, featuring a chloro-substituted propanamide linked to a formylphenyl group, allows for versatile interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research has been the synthesis and optimization of 3-chloro-N-(4-formylphenyl)methylpropanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step reaction sequence, starting from readily available precursors, and employs green chemistry principles to minimize environmental impact.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-chloro-N-(4-formylphenyl)methylpropanamide exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate the compound's mode of action and identify its molecular targets.

Another promising avenue of research involves the use of 3-chloro-N-(4-formylphenyl)methylpropanamide as a building block for the development of more complex drug candidates. Its reactive aldehyde group provides a handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Recent work in this area has led to the discovery of several analogs with improved bioavailability and target specificity.

Despite these advances, challenges remain in the clinical translation of 3-chloro-N-(4-formylphenyl)methylpropanamide. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in animal models.

In conclusion, 3-chloro-N-(4-formylphenyl)methylpropanamide (CAS: 2060038-56-2) represents a promising scaffold for drug development, with potential applications in inflammation and other therapeutic areas. Continued research efforts are expected to further unlock its potential and pave the way for its eventual clinical application.